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Compound of Interest

Compound Name: FIDAS-5

Cat. No.: B2515396

FIDAS-5, a potent and orally active inhibitor of methionine S-adenosyltransferase 2A (MAT2A),
is a valuable tool in cancer research.[1][2][3] Proper handling and disposal are critical to ensure
the safety of laboratory personnel and to maintain experimental integrity. This guide provides
essential, immediate safety and logistical information for researchers, scientists, and drug
development professionals working with FIDAS-5.

Hazard Identification and Personal Protective
Equipment (PPE)

FIDAS-5 presents several hazards that necessitate the use of appropriate personal protective
equipment. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals identifies FIDAS-5 with the following hazard statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[4]

The signal word for FIDAS-5 is "Warning".[4]
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To mitigate these risks, the following personal protective equipment is mandatory when

handling FIDAS-5:

PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are regularly inspected for

tears or holes before use.

Body Protection

Laboratory coat

A full-sleeved laboratory coat
must be worn and kept

fastened.

Eye & Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory. A face shield may
be required for procedures

with a high risk of splashing.

Respiratory Protection

NIOSH-approved respirator

Use in a well-ventilated area. If
ventilation is inadequate or
when handling the powder
outside of a chemical fume
hood, a NIOSH-approved

respirator is necessary.[4]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling FIDAS-5 will minimize exposure risks and prevent

contamination.

1. Preparation and Weighing:

o Always handle the solid form of FIDAS-5 in a chemical fume hood.

» Before weighing, ensure all necessary PPE is correctly worn.
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e Use a dedicated, clean spatula and weighing vessel.
o Close the container tightly immediately after use.

2. Solution Preparation:

e FIDAS-5 is soluble in DMSO.[2][5]

» When preparing stock solutions, add the solvent to the weighed powder slowly to avoid
splashing.

e The compound is reported to be unstable in solutions; therefore, it is recommended to
prepare solutions freshly.[3]

e For in vivo studies, formulations with PEG300, Tween 80, and saline or with SBE-3-CD in
saline have been described.[1][3]

3. Administration (in vitro and in vivo):
o For cell-based assays, add the final concentration of FIDAS-5 to the cell culture medium.
o For animal studies, oral gavage has been a documented route of administration.[1][2][3]

 All procedures involving animals must be approved by the relevant Institutional Animal Care
and Use Committee (IACUC).

4. Post-Handling:
e Thoroughly wash hands with soap and water after handling is complete.[4]

e Clean all contaminated surfaces and equipment according to standard laboratory
procedures.

Disposal Plan

Proper disposal of FIDAS-5 and its associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.
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o Chemical Waste: Unused FIDAS-5, contaminated solutions, and empty containers should be
disposed of as hazardous chemical waste. Follow your institution's and local regulations for
chemical waste disposal. Do not pour down the drain or discard in general trash.

o Contaminated Materials: All disposable materials that have come into contact with FIDAS-5,
such as pipette tips, gloves, and paper towels, should be collected in a designated, sealed
hazardous waste container.

o Decontamination: Decontaminate all non-disposable equipment that has come into contact
with FIDAS-5 using an appropriate solvent (e.g., ethanol) followed by a thorough wash.

Quantitative Data Summary

Parameter Value Cell Line/Model Reference
IC50 2.1 yM MAT2A [1]12113]
) ) LS174T colorectal
In Vitro Concentration 3uM [11[3]
cancer cells

Athymic nude mice
In Vivo Dosage 20 mg/kg with HT29 CRC cell [1]
xenografts

Experimental Protocols

In Vitro Proliferation Assay:
e Seed LS174T colorectal cancer cells in appropriate culture plates.
o Treat the cells with FIDAS-5 at a concentration of 3 uM for 7 days.

o Assess cell proliferation using a standard method such as MTT or cell counting. A significant
reduction in proliferation is expected.[3]

In Vivo Xenograft Tumor Growth Inhibition:

 Inject HT29 colorectal cancer cells into athymic nude mice to establish xenograft tumors.[1]
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e Once tumors are established, administer FIDAS-5 at a dose of 20 mg/kg daily via oral
gavage for two weeks.[1][2]

e Monitor tumor growth and the body weight of the mice throughout the study. A significant
inhibition of tumor growth with minimal impact on body weight is the anticipated outcome.[1]

[2]

Handling Workflow Diagram
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Caption: Workflow for the safe handling of FIDAS-5 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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